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Compound of Interest

Compound Name: TC-G 1004

Cat. No.: B1662364

For Researchers, Scientists, and Drug Development Professionals

Introduction

TC-G 1004 is a potent and selective antagonist of the adenosine AzA receptor, with a Ki of 0.44
nM for the human AzA receptor and over 100-fold selectivity against the A1 receptor. Its
chemical name is N-[2-(3,5-Dimethyl-1H-pyrazol-1-yl)-6-[6-(4-methoxy-1-piperidinyl)-2-
pyridinyl]-4-pyrimidinyl]lacetamide.[1][2] Adenosine A2A receptor antagonists are a promising
non-dopaminergic therapeutic strategy for Parkinson's disease (PD). They function by
modulating signaling pathways in the basal ganglia that are disrupted by the loss of dopamine.
This document provides detailed protocols for assessing the in vivo efficacy of TC-G 1004
using a well-established preclinical model of Parkinson's disease.

Mechanism of Action and Signaling Pathway

In the basal ganglia, dopamine Dz receptors and adenosine AzA receptors are co-localized on
striatopallidal neurons, where they have opposing effects on neuronal activity. Dopamine,
acting on D2z receptors, inhibits this pathway, while adenosine, via A2A receptors, exerts a
stimulatory effect. In Parkinson's disease, the depletion of dopamine leads to overactivity of the
striatopallidal pathway, contributing to motor deficits. By blocking the AzA receptor, TC-G 1004
is hypothesized to reduce the inhibitory effect of adenosine, thereby restoring a more balanced
signaling cascade and alleviating motor symptoms. A key mechanism is the potentiation of
dopaminergic signaling, particularly from L-DOPA, the standard treatment for Parkinson's
disease.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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